Cas no 1384429-48-4 (1-Propoxycyclohexane-1-carbonitrile)

• Product Name: 1-Propoxycyclohexane-1-carbonitrile
• CAS No: 1384429-48-4
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 4674855
• PubChem ID: 71755970
• Update Time: 2025-06-11

1-Propoxycyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-propoxycyclohexane-1-carbonitrile
• NE33811
• Z1407659703
• 1-Propoxycyclohexane-1-carbonitrile

• Inchi： 1S/C10H17NO/c1-2-8-12-10(9-11)6-4-3-5-7-10/h2-8H2,1H3
• InChI Key： ZPGLDGYRWLKQOR-UHFFFAOYSA-N
• SMILES： O(CCC)C1(C#N)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Topological Polar Surface Area: 33

Additional information on 1-Propoxycyclohexane-1-carbonitrile

Comprehensive Overview of 1-Propoxycyclohexane-1-carbonitrile (CAS No. 1384429-48-4): Properties, Applications, and Industry Insights

1-Propoxycyclohexane-1-carbonitrile (CAS No. 1384429-48-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This nitrile-functionalized cyclohexane derivative is characterized by a propoxy group at the 1-position, which influences its reactivity and solubility. The compound's molecular formula is C₁₀H₁₇NO, with a molar mass of 167.25 g/mol. Its cyclohexane-carbonitrile backbone makes it a valuable intermediate in synthetic chemistry, particularly for constructing complex heterocycles.

In recent years, the demand for high-purity nitrile compounds like 1-Propoxycyclohexane-1-carbonitrile has surged, driven by their applications in agrochemicals, liquid crystals, and specialty polymers. Researchers frequently search for "synthesis of 1-Propoxycyclohexane-1-carbonitrile" or "CAS 1384429-48-4 suppliers," reflecting its commercial relevance. The compound's stability under mild conditions and compatibility with Grignard reactions make it a preferred choice for fine chemical manufacturing.

From an environmental perspective, 1-Propoxycyclohexane-1-carbonitrile aligns with green chemistry trends due to its potential as a bio-based solvent alternative. Studies on "nitriles in sustainable chemistry" often highlight its low toxicity profile compared to traditional solvents like DMF or acetonitrile. Its propoxy-cyclohexane moiety also contributes to improved biodegradability, addressing concerns about persistent organic pollutants (POPs).

The pharmaceutical industry extensively explores 1-Propoxycyclohexane-1-carbonitrile derivatives for drug discovery. Its structural flexibility allows modifications at both the nitrile and propoxy groups, enabling the development of protease inhibitors or kinase modulators. Patent databases show growing interest in "1384429-48-4 therapeutic applications," particularly in oncology and CNS disorders. The compound's ability to penetrate lipid bilayers enhances its utility in prodrug design.

Analytical characterization of CAS 1384429-48-4 typically involves GC-MS, HPLC, and ¹³C/¹H NMR spectroscopy. The nitrile group's strong IR absorption at ~2250 cm^-1 provides a distinct fingerprint for quality control. Manufacturers emphasize "99% purity 1-Propoxycyclohexane-1-carbonitrile" specifications to meet pharmaceutical-grade standards, with residual solvent levels strictly controlled per ICH guidelines.

Emerging applications include its use in advanced material science, where the compound serves as a monomer for polyamides or as a crosslinking agent in epoxy resins. The "cyclohexane-carbonitrile derivatives" keyword cluster reveals industrial interest in high-temperature stability materials. Recent publications also investigate its role in electrolyte additives for lithium-ion batteries, capitalizing on the nitrile group's electrochemical stability.

Regulatory compliance for 1-Propoxycyclohexane-1-carbonitrile varies by region, but it generally falls under standard chemical safety protocols. Safety Data Sheets (SDS) recommend proper ventilation and PPE during handling, though it lacks GHS hazard classification. The compound's low ecotoxicity makes it favorable for EU REACH registration, with no current SVHC (Substance of Very High Concern) listings.

Market analysts project steady growth for nitrile-containing intermediates like 1384429-48-4, with CAGR estimates of 5-7% through 2030. This trend correlates with increased R&D spending in Asia-Pacific pharmaceutical hubs. Strategic partnerships between specialty chemical manufacturers and academic institutions are accelerating process optimization, particularly for continuous flow synthesis methods that enhance yield and reduce waste.

For researchers exploring structure-activity relationships (SAR), 1-Propoxycyclohexane-1-carbonitrile offers a versatile scaffold. Computational chemistry studies using DFT calculations model its conformational preferences, aiding in rational drug design. The propoxy group's steric effects and the nitrile's dipole moment create unique electronic distributions that influence binding affinities in biological targets.

Storage recommendations for CAS 1384429-48-4 include inert atmosphere protection and moisture-sensitive packaging, as the nitrile group may hydrolyze under extreme conditions. Industry best practices emphasize cold chain logistics for bulk quantities, with stability data confirming 24-month shelf life when stored below 25°C in amber glass containers.